(4,4-Difluoropiperidin-1-yl)-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone

• IUPAC Name: (4,4-difluoropiperidin-1-yl)-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C13H12F2N2O2S/c14-13(15)3-5-17(6-4-13)12(18)9-8-10(19-16-9)11-2-1-7-20-11/h1-2,7-8H,3-6H2
• InChI Key: RXTBVKSQSONJOE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(F)F)C(=O)C2=NOC(=C2)C3=CC=CS3
• Molecular Formula: C13H12F2N2O2S
• Molecular Weight: 298.31 g/mol

Description

(4,4-Difluoropiperidin-1-yl)-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of oxazoline derivatives and has shown promising results in various research studies.

Mechanism of Action

The exact mechanism of action of (4,4-Difluoropiperidin-1-yl)-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to reduce the growth of cancer cells, inhibit the growth of fungi and bacteria, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using (4,4-Difluoropiperidin-1-yl)-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone in lab experiments is its high potency and selectivity. However, one of the limitations is that it may have off-target effects, which can affect the interpretation of the results.

Future Directions

There are several future directions for the research on (4,4-Difluoropiperidin-1-yl)-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone. One of the directions is to investigate its potential use in the treatment of other diseases, such as diabetes and cardiovascular diseases. Another direction is to study its pharmacokinetics and pharmacodynamics in humans to determine its safety and efficacy for clinical use. Additionally, the compound can be modified to improve its potency and selectivity, which can lead to the development of more effective drugs.

Synthesis Methods

The synthesis of (4,4-Difluoropiperidin-1-yl)-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone involves a multi-step reaction sequence. The first step involves the reaction of 4,4-difluoropiperidine with 5-bromo-2-thiophenecarboxaldehyde to obtain the intermediate product. This intermediate product is then subjected to a cyclization reaction with 2-amino-2-methyl-1-propanol to yield the final product.

Scientific Research Applications

(4,4-Difluoropiperidin-1-yl)-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone has shown potential applications in medicinal chemistry. It has been studied for its anticancer, antifungal, and antibacterial activities. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.